Cas no 2171784-81-7 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamidopentanoic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamidopentanoic acid
• CAS No: 2171784-81-7
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6560942
• PubChem ID: 165778401
• Update Time: 2025-07-02

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamidopentanoic acid
• 2171784-81-7
• EN300-1473561
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylhex-4-ynamido]pentanoic acid

• Inchi： 1S/C27H30N2O5/c1-3-4-15-24(26(32)29(2)17-10-9-16-25(30)31)28-27(33)34-18-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h5-8,11-14,23-24H,9-10,15-18H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： QTPUIWRBFORPJO-UHFFFAOYSA-N
• SMILES： O(C(NC(CC#CC)C(N(C)CCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamidopentanoic acid

Introduction to 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamidopentanoic Acid (CAS No. 2171784-81-7)

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamidopentanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171784-81-7, represents a unique molecular structure that combines functional groups with high potential for therapeutic applications. The presence of a fluoren-9-ylmethoxycarbonyl moiety and an amide linkage in its backbone suggests a versatile chemical entity capable of interacting with biological targets in multiple ways.

The compound's name, particularly the long-tail keyword 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-4-ynamidopentanoic acid, encodes a wealth of structural information. The fluorene derivative is known for its rigidity and stability, making it an excellent scaffold for drug design. The methoxycarbonyl group introduces a polar, hydrophilic region, which can enhance solubility and binding affinity. The amino group at the 2-position and the N-methylhexanoylamide moiety further contribute to the compound's complex reactivity and potential biological activity.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The structural features of 5-2-(9H-fluoren-9-yl)methoxycarbonylamino)-N-methylhex-4-ynamidopentanoic acid make it a promising candidate for such applications. Specifically, the fluorene core has been extensively studied for its ability to interact with proteins and enzymes, while the amide bond provides a site for post-translational modifications that can fine-tune biological activity.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the fluorene scaffold with functional groups such as the methoxycarbonyl and amino groups allows for diverse chemical modifications. These modifications can be tailored to optimize pharmacokinetic properties, such as bioavailability and metabolic stability, as well as to enhance target specificity. For instance, derivatization of the fluorene ring or introduction of additional substituents could lead to compounds with improved binding affinity to specific therapeutic targets.

The amide linkage in the structure also opens up possibilities for further functionalization. Amides are well-known for their role in biological molecules, including peptides and proteins. By strategically modifying the amide bond, researchers can influence the compound's solubility, permeability, and interactions with biological targets. This flexibility makes 5-(2-{(9H-fluoren-9-ylmethoxycarbonyl)amino}-N-methylhexanoylamido)pentanoic acid a valuable tool in medicinal chemistry.

Recent studies have highlighted the importance of fluorinated compounds in drug development due to their favorable pharmacokinetic properties and enhanced binding affinity. The fluorene moiety in this compound is particularly noteworthy for its ability to stabilize reactive intermediates and improve overall molecular rigidity. This rigidity can be advantageous in designing molecules that fit snugly into enzyme active sites or receptor binding pockets. Furthermore, fluorine atoms can influence metabolic pathways by participating in hydrogen bonding interactions or by affecting electron distribution within the molecule.

The methoxycarbonyl group is another key feature that contributes to the compound's potential therapeutic value. This group is commonly found in pharmaceuticals due to its ability to enhance solubility and improve pharmacokinetic profiles. Additionally, methoxycarbonyl derivatives have been shown to exhibit anti-inflammatory and analgesic properties in various preclinical models. By incorporating this group into 5-(2-{(9H-fluoren-9-ylmethoxycarbonyl)amino}-N-methylhexanoylamido)pentanoic acid, researchers may be able to harness these beneficial effects while exploring new therapeutic avenues.

In conclusion, 5-(2-{(9H-fluoren-9-ylmethoxycarbonyl)amino}-N-methylhexanoylamido)pentanoic acid (CAS No. 2171784-81-7) is a structurally complex and functionally versatile compound with significant potential in pharmaceutical research and development. Its unique combination of functional groups makes it an attractive candidate for further exploration as a lead molecule or intermediate in drug discovery programs targeting various diseases.